Ethyl 4-[7-(furan-2-ylmethylcarbamoyl)-4-oxo-3-prop-2-enylquinazolin-2-yl]sulfanyl-3-oxobutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-[7-(furan-2-ylmethylcarbamoyl)-4-oxo-3-prop-2-enylquinazolin-2-yl]sulfanyl-3-oxobutanoate is a useful research compound. Its molecular formula is C23H23N3O6S and its molecular weight is 469.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Properties
Ethyl 4-[7-(furan-2-ylmethylcarbamoyl)-4-oxo-3-prop-2-enylquinazolin-2-yl]sulfanyl-3-oxobutanoate and its derivatives have been explored primarily for their synthesis methodologies and antimicrobial properties. Studies have reported the synthesis of new quinazoline compounds exhibiting potential as antimicrobial agents. For instance, Desai, Shihora, and Moradia (2007) synthesized a range of quinazoline derivatives, including compounds structurally similar to this compound, and tested them for antibacterial and antifungal activities (Desai, Shihora, & Moradia, 2007).
Similarly, Trotsko et al. (2014) synthesized thiosemicarbazide derivatives and evaluated their in vitro antimicrobial activity, highlighting the potential of furan-2-ylmethyl compounds in fighting bacterial infections (Trotsko, Wujec, Kosikowska, & Malm, 2014).
Chemical Synthesis and Characterization
Apart from antimicrobial applications, significant research has focused on the chemical synthesis and characterization of compounds related to this compound. Studies like those by Sobenina et al. (2011) and Sokmen et al. (2014) have detailed the synthesis processes and characterization of similar compounds, elucidating their chemical structures and properties (Sobenina et al., 2011); (Sokmen, Gumrukcuoglu, Uğraş, Sahin, Sagkal, & Uğraş, 2014).
Potential Pharmacological Activities
While specific pharmacological activities of this compound itself are not extensively researched, studies on structurally similar compounds suggest potential pharmacological applications. For example, Fujita et al. (1997) examined the antibacterial activities of furan-2-one–quinoline derivatives, indicating the scope for antibacterial application in related compounds (Fujita, Egawa, Katsumi, & Matsumoto, 1997).
Properties
IUPAC Name |
ethyl 4-[7-(furan-2-ylmethylcarbamoyl)-4-oxo-3-prop-2-enylquinazolin-2-yl]sulfanyl-3-oxobutanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O6S/c1-3-9-26-22(30)18-8-7-15(21(29)24-13-17-6-5-10-32-17)11-19(18)25-23(26)33-14-16(27)12-20(28)31-4-2/h3,5-8,10-11H,1,4,9,12-14H2,2H3,(H,24,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMMNAMSNFTUAFV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)CSC1=NC2=C(C=CC(=C2)C(=O)NCC3=CC=CO3)C(=O)N1CC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.